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Compound of Interest

Compound Name: Manganese lactate

Cat. No.: B1605795 Get Quote

Technical Support Center: Manganese Lactate
This technical support center provides guidance on the long-term storage, stability, and

handling of manganese lactate for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for manganese lactate?

A1: For optimal stability, manganese lactate should be stored in a clean, dry, and cool

warehouse environment.[1] It is crucial to keep it in its original, unopened containers to protect

it from environmental factors.[1]

Q2: Is manganese lactate sensitive to environmental factors?

A2: Yes, manganese lactate is sensitive to heat, light, and moisture.[2] Exposure to these

conditions can lead to degradation of the compound. It is also incompatible with strong

oxidizing agents, bases, amines, reducing agents, acids, and acid anhydrides.

Q3: What are the physical properties of manganese lactate?

A3: Manganese lactate is a pink crystalline solid.[1][3] It is soluble in water.[3]
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Q4: My manganese lactate powder appears clumpy. What could be the cause and how can I

handle it?

A4: Clumpiness in manganese lactate powder is likely due to its hygroscopic nature, meaning

it readily absorbs moisture from the air.[4] To handle a hygroscopic powder, it is recommended

to work in a controlled environment with low humidity, such as a glove box or under a stream of

dry nitrogen.[5][6][7] If a controlled environment is not available, work quickly and keep the

container tightly sealed when not in use. For accurate measurements of a highly hygroscopic

compound, it may be preferable to prepare a stock solution from the entire container and then

aliquot it.[8]

Q5: I observed a color change in my stored manganese lactate. What does this indicate?

A5: A change from its typical pink color may indicate a change in the oxidation state of the

manganese ion or the presence of impurities.[9] The most stable oxidation state of manganese

is Mn(II), which typically appears pale pink.[9] Other oxidation states of manganese have

different colors.[10] A color change could be a sign of degradation, and the material should be

re-analyzed for purity before use.

Q6: I am observing precipitation when preparing an aqueous solution of manganese lactate.

What could be the issue?

A6: Precipitation can occur for several reasons. If preparing a solution in a buffered medium,

especially phosphate buffers, insoluble manganese phosphate may form.[11] The pH of the

solution is also critical; significant shifts in pH can affect the solubility of manganese salts.[12]

Ensure the water used is purified and that there are no incompatible substances present in the

solution.
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Issue Potential Cause Recommended Action

Change in Powder Color (e.g.,

darkening)

Oxidation of Mn(II) to a higher

oxidation state due to

exposure to air, light, or

incompatible chemicals.

Discard the reagent as its

purity is compromised. Review

storage procedures to ensure

containers are tightly sealed

and protected from light.

Powder is Clumped or Appears

Wet

Absorption of moisture from

the atmosphere

(hygroscopicity).

Handle the powder in a low-

humidity environment (e.g.,

glove box). For future use,

store the container with a

desiccant. If precise

concentrations are critical,

consider preparing a stock

solution from the entire bottle.

[8]

Incomplete Dissolution in

Water

The solution may be saturated,

or the product may have

degraded to a less soluble

form.

Check the concentration

against the known solubility of

manganese lactate. Gentle

heating may aid dissolution,

but be cautious as heat can

also promote degradation. If

insolubility persists, the

product quality may be

compromised.

Precipitate Forms in a Buffered

Solution

Formation of an insoluble

manganese salt with a

component of the buffer (e.g.,

phosphate).[11]

Consider using an alternative

buffer system. If a phosphate

buffer is necessary, the order

of addition of components and

pH adjustment can sometimes

prevent precipitation.
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Unexpected pH of the Solution

Degradation of the lactate

moiety, potentially leading to

the formation of acidic or basic

byproducts.

Measure the pH of a freshly

prepared solution and

compare it to the expected

range. A significant deviation

may indicate degradation.

Stability Data
While specific public data on the long-term stability of manganese lactate under various

conditions is limited, the following table provides a general guideline based on the properties of

similar organic salts. It is strongly recommended to perform your own stability studies for critical

applications.

Condition Parameter
Recommendation/Expected

Outcome

Temperature 4°C (Refrigerated)

High stability expected.

Recommended for long-term

storage.

25°C (Room Temperature)
Generally stable if protected

from light and humidity.

40°C
Increased potential for

degradation over time.

Humidity <30% RH High stability expected.

>60% RH

Increased risk of hygroscopic

effects (clumping) and

potential hydrolytic

degradation.

Light Protected from Light High stability expected.

Exposed to UV/Visible Light

Potential for photodegradation.

A color change may be

observed.
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Experimental Protocols
Protocol 1: Assessment of Manganese Lactate Stability
Under Forced Degradation
Forced degradation studies are essential to understand the intrinsic stability of a substance and

to develop stability-indicating analytical methods.[13][14]

1. Acid and Base Hydrolysis:

Prepare a 1 mg/mL solution of manganese lactate in 0.1 M HCl and another in 0.1 M
NaOH.
Store the solutions at room temperature and 60°C.
Sample at initial, 2, 4, 8, 12, and 24-hour time points.
Neutralize the samples before analysis.
Analyze by a stability-indicating HPLC method.

2. Oxidative Degradation:

Prepare a 1 mg/mL solution of manganese lactate in a 3% hydrogen peroxide solution.
Store the solution at room temperature, protected from light.
Sample at initial, 1, 2, 4, 6, and 8-hour time points.
Analyze by a stability-indicating HPLC method.

3. Thermal Degradation (Solid State):

Place a thin layer of manganese lactate powder in a petri dish.
Expose to 60°C in a calibrated oven.
Sample at initial, 1, 3, 5, and 7-day time points.
Prepare solutions of the samples for analysis by a stability-indicating HPLC method.

4. Photostability:

Expose a thin layer of manganese lactate powder to light providing an overall illumination of
not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than
200 watt-hours/square meter (as per ICH Q1B guidelines).
A control sample should be stored under the same conditions but protected from light.
Analyze the samples by a stability-indicating HPLC method.
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Visualizations
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Caption: Potential degradation pathways of manganese lactate.
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Experimental Workflow for Stability Testing

Obtain Manganese Lactate Sample

Expose to Stress Conditions
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Sample at Predetermined Time Points

Analyze by Stability-Indicating HPLC Method
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Generate Stability Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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